4-Nitrobenzoyl Chloride
4-Nitrobenzoyl Chloride
P-nitrobenzoyl chloride appears as yellow needles or powder with a pungent odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
122-04-3
VCID:
VC0041219
InChI:
InChI=1S/C7H4ClNO3/c8-7(10)5-1-3-6(4-2-5)9(11)12/h1-4H
SMILES:
C1=CC(=CC=C1C(=O)Cl)[N+](=O)[O-]
Molecular Formula:
C7H4ClNO3
Molecular Weight:
185.56 g/mol
4-Nitrobenzoyl Chloride
CAS No.: 122-04-3
Reference Standards
VCID: VC0041219
Molecular Formula: C7H4ClNO3
Molecular Weight: 185.56 g/mol
| CAS No. | 122-04-3 |
|---|---|
| Product Name | 4-Nitrobenzoyl Chloride |
| Molecular Formula | C7H4ClNO3 |
| Molecular Weight | 185.56 g/mol |
| IUPAC Name | 4-nitrobenzoyl chloride |
| Standard InChI | InChI=1S/C7H4ClNO3/c8-7(10)5-1-3-6(4-2-5)9(11)12/h1-4H |
| Standard InChIKey | SKDHHIUENRGTHK-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(=O)Cl)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1C(=O)Cl)[N+](=O)[O-] |
| Boiling Point | 396 to 401 °F at 105 mm Hg (NTP, 1992) |
| Melting Point | 167 °F (NTP, 1992) 75.0 °C |
| Physical Description | P-nitrobenzoyl chloride appears as yellow needles or powder with a pungent odor. (NTP, 1992) DryPowde |
| Description | P-nitrobenzoyl chloride appears as yellow needles or powder with a pungent odor. (NTP, 1992) |
| Solubility | Decomposes (NTP, 1992) |
| Synonyms | 4-Nitrobenzoyl Chloride; p-Nitrobenzoyl Chloride; 4-Nitrobenzoic Acid Chloride; 4-Nitrobenzoyl Chloride; NSC 5381; p-Nitrobenzoic Acid Chloride; p-Nitrobenzoyl Chloride |
| PubChem Compound | 8502 |
| Last Modified | Nov 11 2021 |
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